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Compound of Interest

Compound Name: 19,20-Epoxycytochalasin D

Cat. No.: B12410618 Get Quote

This in-depth technical guide serves as a resource for researchers, scientists, and drug

development professionals, detailing the fungal origins of the bioactive compound 19,20-
Epoxycytochalasin D. The document outlines the primary fungal producers, presents

quantitative data on its isolation, provides detailed experimental protocols, and visualizes key

processes.

Fungal Producers and Quantitative Data
Several fungal species, primarily within the Xylariaceae family, are known producers of 19,20-
Epoxycytochalasin D and its analogs. These endophytic and wood-inhabiting fungi represent

a rich source for the discovery of novel cytochalasans. The following table summarizes the

known fungal sources and available quantitative data for 19,20-Epoxycytochalasin D and

related epoxycytochalasans.
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Fungal Species Compound
Yield/Concentratio
n

Reference

Xylaria cf. curta
19,20-

Epoxycytochalasin D
Not specified [1][2]

Nemania diffusa

19,20-

Epoxycytochalasin C

and D related

compounds

Not specified [3]

Rosellinia sanctae-

cruciana

19,20-

Epoxycytochalasin D
Not specified [4]

Xylaria hypoxylon
19,20-

Epoxycytochalasin D
Not specified [5]

Xylaria sp. sof11
19,20-

Epoxycytochalasin Q

Biomass yield of

18.97 g/L in a 10-L

fermenter

[6]

Xylaria karyophthora
19,20-epoxidated

cytochalasins
Not specified [7][8]

Xylaria obovata
19,20-

Epoxycytochalasin Q
Not specified [9]

Phomopsis sp. xz-18

Pentacyclic

cytochalasins (related

structures)

14 mg of compound 2

from scaled-up culture
[10]

Nemania sp. UM10M

19,20-

Epoxycytochalasins C

and D

Not specified [5]

Experimental Protocols
The isolation and characterization of 19,20-Epoxycytochalasin D from fungal sources involve

a multi-step process encompassing fungal cultivation, extraction, and purification. The following

protocols are synthesized from various cited research articles.
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Fungal Cultivation
1. Solid-State Fermentation (Rice Medium):

Organism:Xylaria cf. curta[1][2], Xylaria karyophthora[7][8]

Medium: Rice medium.

Procedure: The endophytic fungus is cultivated on a solid rice medium. The specifics of

media preparation and inoculation would follow standard mycological techniques.

Incubation: The culture is incubated under appropriate temperature and humidity conditions

to allow for fungal growth and secondary metabolite production.

2. Liquid-State Fermentation (Potato Dextrose Broth):

Organism:Rosellinia sanctae-cruciana[4]

Medium: Potato Dextrose Broth (PDB).

Procedure: The fungal strain is subcultured on Potato Dextrose Agar (PDA) and then

inoculated into PDB for submerged fermentation.[4]

Incubation: The liquid culture is incubated, typically with shaking, to ensure aeration and

homogenous growth.

3. Agar Plate Cultivation:

Organism:Nemania diffusa[3]

Medium: Malt extract agar medium.

Procedure: The fungus is grown on the surface of malt extract agar plates.

Incubation: Plates are incubated until sufficient mycelial growth is observed.

Extraction and Purification
1. Initial Extraction:
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From Solid Culture: The solid culture medium with fungal biomass is extracted with an

organic solvent, typically ethyl acetate (EtOAc).[1][2][3] For instance, the solid culture of

Phomopsis sp. xz-18 was soaked in a mixture of ethyl acetate, methanol, and acetic acid

(80:15:5, v/v/v).[10]

From Liquid Culture: The fungal broth is typically separated from the mycelia. The broth is

then extracted with an appropriate organic solvent.

2. Chromatographic Purification:

Initial Fractionation: The crude extract is often subjected to column chromatography for initial

fractionation. Reversed-phase column chromatography is a common first step.[10]

High-Performance Liquid Chromatography (HPLC): Further purification is achieved using

preparative HPLC.[3][7][8] A typical mobile phase for cytochalasin separation is a gradient of

acetonitrile in water with 0.1% formic acid.[11]

Sephadex LH-20 Chromatography: This size-exclusion chromatography is used to separate

compounds based on their molecular size and is often employed for purifying cytochalasins.

[10]

3. Structure Elucidation:

The purified compound's structure is determined using a combination of spectroscopic

techniques, including:

High-Resolution Mass Spectrometry (HR-MS): To determine the molecular formula.[1][2][3]

1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy: Including 1H NMR, 13C

NMR, COSY, HSQC, and HMBC experiments to elucidate the detailed chemical structure.

[1][2][3]

X-ray Diffraction: For determining the absolute configuration of crystalline compounds.[1]

[2]

Visualizations
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The following diagrams illustrate the general workflow for isolating 19,20-Epoxycytochalasin
D and its known mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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